Cas no 1247986-29-3 (3-(1H-1,2,4-Triazol-1-yl)butan-2-amine)

3-(1H-1,2,4-Triazol-1-yl)butan-2-amine structure
1247986-29-3 structure
Product Name:3-(1H-1,2,4-Triazol-1-yl)butan-2-amine
CAS No:1247986-29-3
MF:C6H12N4
MW:140.186280250549
CID:4580685
Update Time:2023-08-10

3-(1H-1,2,4-Triazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,2,4-triazol-1-yl)butan-2-amine
    • NE56703
    • Z1266823301
    • 3-(1H-1,2,4-Triazol-1-yl)butan-2-amine
    • Inchi: 1S/C6H12N4/c1-5(7)6(2)10-4-8-3-9-10/h3-6H,7H2,1-2H3
    • InChI Key: YYLBLMYFEQNWIL-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C(C)C(C)N

Computed Properties

  • Exact Mass: 140.106196400 g/mol
  • Monoisotopic Mass: 140.106196400 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 56.7
  • Molecular Weight: 140.19

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 262.5±42.0 °C at 760 mmHg
  • Flash Point: 112.6±27.9 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(1H-1,2,4-Triazol-1-yl)butan-2-amine Security Information

3-(1H-1,2,4-Triazol-1-yl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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